![molecular formula C4F8O3S B3031381 Ethanesulfonyl fluoride, 1,1,2,2-tetrafluoro-2-((1,2,2-trifluoroethenyl)oxy)- CAS No. 29514-94-1](/img/structure/B3031381.png)
Ethanesulfonyl fluoride, 1,1,2,2-tetrafluoro-2-((1,2,2-trifluoroethenyl)oxy)-
Overview
Description
Ethanesulfonyl fluoride, 1,1,2,2-tetrafluoro-2-((1,2,2-trifluoroethenyl)oxy)- is a monofunctionalized sulfonyl fluoride derivative .
Synthesis Analysis
This compound is used in the synthesis of perfluorinated sulfonic acid silane (PSTE) . It is also a component of a copolymer with tetrafluoroethylene that has been subsequently treated to hydrolyze the sulfonyl fluoride group to the sulfonic acid .Physical And Chemical Properties Analysis
This compound has a predicted boiling point of 126.7±40.0 °C and a predicted density of 1.763±0.06 g/cm3 . It appears as a liquid and has a vapor pressure of 12-15kPa at 20-25℃ .Scientific Research Applications
Novel Preparation Methods
A new preparation method for ethanesulfonyl fluoride, 1,1,2,2-tetrafluoro-2-((1,2,2-trifluoroethenyl)oxy)- (hereafter referred to as the compound), has been developed using the imidazole protective group. This method enables the formation of a novel intermediate monomer, which is then converted to the compound through a reaction with HF (Uematsu, Hoshi, & Ikeda, 2006).
Radiation-Induced Hydrogen Fluoride Formation
Research on fluorine-containing ethanes and ethenes, including the compound, demonstrates that they form hydrogen fluoride when irradiated with gamma rays. This process is believed to involve the formation of an intermediate semiion pair (Chu & Heckel, 1976).
Role in Metabolism
The metabolism of similar compounds in rat and human liver microsomes and in rats in vivo has been studied. These compounds are metabolized into various products including inorganic fluoride, suggesting their role in biological systems (Herbst, Köster, Kerssebaum, & Dekant, 1994).
Ionic Liquid Application
A pyrrolidinium ionic liquid with the compound as an anion is highly fluid even below room temperature and serves as a recyclable solvent and efficient catalyst for Friedel-Crafts alkylations (Lin, Zhang, Zhu, Chen, & Xiao, 2009).
Chemical Synthesis and Applications
- The compound's reactions with nucleophiles produce various fluorine-containing organic compounds, indicating its utility in chemical synthesis (Sokol'skii, Belaventsev, & Knunyants, 1970).
- It's used in the synthesis of fluorinated nucleosides, highlighting its role in the development of novel organic compounds (Takamatsu et al., 2002).
Electrophilic Fluorination
The compound's derivatives have been used in electrophilic fluorination, demonstrating its importance in the synthesis of fluorinated organic molecules (Toulgoat, Langlois, Médebielle, & Sanchez, 2007).
Safety and Hazards
Properties
IUPAC Name |
1,1,2,2-tetrafluoro-2-(1,2,2-trifluoroethenoxy)ethanesulfonyl fluoride | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C4F8O3S/c5-1(6)2(7)15-3(8,9)4(10,11)16(12,13)14 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VQUGQIYAVYQSAB-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C(=C(F)F)(OC(C(F)(F)S(=O)(=O)F)(F)F)F | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C4F8O3S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80880246 | |
Record name | Perfluoro(3-oxapent-4-ene)sulfonyl fluoride | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80880246 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
280.10 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
29514-94-1 | |
Record name | 1,1,2,2-Tetrafluoro-2-[(1,2,2-trifluoroethenyl)oxy]ethanesulfonyl fluoride | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=29514-94-1 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | (Trifluorovinyl)tetrafluoroethylsulfonyl fluoride | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0029514941 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Ethanesulfonyl fluoride, 1,1,2,2-tetrafluoro-2-[(1,2,2-trifluoroethenyl)oxy]- | |
Source | EPA Chemicals under the TSCA | |
URL | https://www.epa.gov/chemicals-under-tsca | |
Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
Record name | Perfluoro(3-oxapent-4-ene)sulfonyl fluoride | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80880246 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 1,1,2,2-tetrafluoro-2-[(trifluorovinyl)oxy]ethanesulfonyl fluoride | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.124.500 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Record name | (TRIFLUOROVINYL)TETRAFLUOROETHYLSULFONYL FLUORIDE | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/FJ1R62N2UH | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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